molecular formula C8H3BrFNO3 B2478591 5-Bromo-6-fluoroisatoic anhydride CAS No. 1935441-96-5

5-Bromo-6-fluoroisatoic anhydride

Cat. No. B2478591
CAS RN: 1935441-96-5
M. Wt: 260.018
InChI Key: JTKVAZWAWDROOX-UHFFFAOYSA-N
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Description

5-Bromo-6-fluoroisatoic anhydride is a chemical compound with the CAS Number: 1935441-96-5 . Its IUPAC name is 6-bromo-5-fluoro-2H-benzo[d][1,3]oxazine-2,4(1H)-dione . The molecular weight of this compound is 260.02 .


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H3BrFNO3/c9-3-1-2-4-5(6(3)10)7(12)14-8(13)11-4/h1-2H,(H,11,13) . This code provides a standard way to encode the compound’s molecular structure.


Physical And Chemical Properties Analysis

This compound is a solid at ambient temperature . More specific physical and chemical properties are not provided in the available resources.

Scientific Research Applications

Synthesis and Structural Analysis

5-Bromo-6-fluoroisatoic anhydride, as part of halogenated compounds, plays a significant role in the synthesis of various derivatives. For instance, compounds like 5-Bromo-5-fluoro- and 5-chloro-5-fluoro-6-hydroxy-5,6-dihydrouracils have been synthesized through oxidative halogenation processes. The structures of these compounds have been validated through theoretical calculations, confirming the orientation of atoms in the compound's molecular structure (Chernikova et al., 2015).

Advanced Synthesis Techniques

The versatility of this compound is further highlighted in the synthesis of complex molecules. A notable method involves the ortho-lithiation of 5-bromo-2-fluoropyridine, followed by a series of reactions leading to 3,5-disubstituted 2-fluoropyridines and the corresponding 2-pyridones. These reactions showcase the compound's utility in creating diverse molecular frameworks with high yields, crucial for advanced scientific research (Sutherland & Gallagher, 2003).

Nuclear Bromination and Derivative Synthesis

This compound is also integral in the nuclear bromination of activated aromatic and heteroaromatic compounds. This process is vital for synthesizing brominated arenes and heteroarenes, which have applications across pharmaceuticals, agrochemicals, and as intermediates in various chemical reactions (Ganguly et al., 2005).

Safety and Hazards

5-Bromo-6-fluoroisatoic anhydride is associated with several hazard statements: H302+H312+H332;H315;H319;H335 . This indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and eye irritation and may cause respiratory irritation .

properties

IUPAC Name

6-bromo-5-fluoro-1H-3,1-benzoxazine-2,4-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H3BrFNO3/c9-3-1-2-4-5(6(3)10)7(12)14-8(13)11-4/h1-2H,(H,11,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTKVAZWAWDROOX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C2=C1NC(=O)OC2=O)F)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H3BrFNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.02 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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